Cas no 1520294-35-2 (1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol)
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanol, 1-[[(2-methoxyethyl)amino]methyl]-
- 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol
-
- Inchi: 1S/C8H17NO2/c1-11-6-5-9-7-8(10)3-2-4-8/h9-10H,2-7H2,1H3
- InChI Key: GUQOMXMZOXBPHL-UHFFFAOYSA-N
- SMILES: C1(CNCCOC)(O)CCC1
Experimental Properties
- Density: 1.046±0.06 g/cm3(Predicted)
- Boiling Point: 232.4±10.0 °C(Predicted)
- pka: 14.89±0.20(Predicted)
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M148606-100mg |
1-{[(2-Methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M148606-500mg |
1-{[(2-Methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M148606-1g |
1-{[(2-Methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1910-7417-0.25g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1910-7417-0.5g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1910-7417-1g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1910-7417-2.5g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1910-7417-5g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1910-7417-10g |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol |
1520294-35-2 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol
Comprehensive Overview of 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol (CAS No. 1520294-35-2)
1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol (CAS No. 1520294-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its cyclobutane core and methoxyethylamino functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C8H17NO2, and precise stereochemistry make it a valuable building block for drug discovery and material science applications.
In recent years, the demand for 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol has surged, driven by its potential role in developing small-molecule therapeutics and targeted drug delivery systems. Researchers are particularly interested in its ability to modulate enzyme activity and receptor binding, which aligns with current trends in precision medicine. The compound's lipophilic and hydrophilic balance also makes it a candidate for optimizing drug bioavailability, a critical factor in modern pharmaceutical design.
The synthesis of CAS No. 1520294-35-2 typically involves multi-step organic reactions, including reductive amination and cyclobutane ring formation. Advanced techniques such as HPLC purification and NMR spectroscopy ensure high purity and accurate characterization. These methodologies are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in green chemistry and sustainable synthesis initiatives.
From an industrial perspective, 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol is often explored for its compatibility with biodegradable polymers and nanocarriers, addressing growing consumer interest in eco-friendly materials. Its applications extend to cosmetic formulations, where its mild yet effective properties meet the demand for non-irritating ingredients. This versatility positions the compound as a key player in both life sciences and consumer goods sectors.
Safety and regulatory compliance are paramount when handling CAS No. 1520294-35-2. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, aligning with global chemical safety standards such as REACH and GHS.
Future research directions for 1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol may focus on its potential in neuroprotective agents or anti-inflammatory drugs, topics frequently searched in medical databases. Collaborative efforts between academia and industry could further unlock its capabilities, solidifying its status as a high-value chemical entity in the evolving landscape of molecular innovation.
1520294-35-2 (1-{[(2-methoxyethyl)amino]methyl}cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)